Cas no 1051919-38-0 (4-(3,4-Difluorophenoxy)piperidine hydrochloride)

• Product Name: 4-(3,4-Difluorophenoxy)piperidine hydrochloride
• CAS No: 1051919-38-0
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• MDL: MFCD08544114
• CID: 4559837
• PubChem ID: 17197333
• Update Time: 2025-10-25

4-(3,4-Difluorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Difluorophenoxy)piperidine hydrochloride
• 4-(3,4-Difluorophenoxy)piperidine HCl
• 4-(3,4-Difluorophenoxy)piperidinehydrochloride
• ARONIS014025
• 6899AD
• ST45050723
• 1,2-difluoro-4-(4-piperidyloxy)benzene, chloride
• 4-(3,4-Difluorophenoxy)piperidine hydrochloride, AldrichCPR
• 4-(3,4-difluoro-phenoxy)-piperidine hydrochloride
• 4-(3,4-difluorophenoxy)piperidine;hydrochloride
• 1051919-38-0
• 204013-09-2
• CS-WAA0283
• MFCD08544114
• D71930
• EN300-235209
• SCHEMBL2777776
• BSB91938
• 4-(3,4-Difluorophenoxy)Piperidine Hydrochloride (1:1)
• F3377-0806
• NS-03694
• AKOS005111324

• MDL： MFCD08544114
• Inchi： 1S/C11H13F2NO.ClH/c12-10-2-1-9(7-11(10)13)15-8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H
• InChI Key： IHYVWAGJHCWHIJ-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OC1CCNCC1)F

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 4-(3,4-Difluorophenoxy)piperidine hydrochloride

Introduction to 4-(3,4-Difluorophenoxy)piperidine hydrochloride (CAS No. 1051919-38-0)

4-(3,4-Difluorophenoxy)piperidine hydrochloride, identified by the Chemical Abstracts Service (CAS) number 1051919-38-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which has garnered considerable attention due to its versatile applications in drug discovery and development. The presence of fluorine atoms in the aromatic ring and the piperidine moiety introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 4-(3,4-Difluorophenoxy)piperidine hydrochloride consists of a piperidine ring substituted with a 3,4-difluorophenoxy group. This arrangement imparts specific pharmacokinetic and pharmacodynamic characteristics that are highly desirable in medicinal chemistry. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in determining its bioavailability and duration of action. Furthermore, the piperidine ring is known for its ability to modulate biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In recent years, 4-(3,4-Difluorophenoxy)piperidine hydrochloride has been extensively studied for its potential in various therapeutic areas. One of the most promising applications is in the development of central nervous system (CNS) drugs. The compound’s ability to interact with serotonin and dopamine receptors has made it a candidate for treating neurological disorders such as depression, anxiety, and Parkinson’s disease. Preclinical studies have demonstrated that derivatives of this compound exhibit potent receptor binding affinities and favorable pharmacokinetic profiles.

Another area where 4-(3,4-Difluorophenoxy)piperidine hydrochloride has shown promise is in oncology. The unique structural features of this molecule allow it to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, research indicates that it can modulate tyrosine kinase activity, which is crucial in signal transduction pathways that drive tumor growth. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating brain tumors and other CNS malignancies.

The synthesis of 4-(3,4-Difluorophenoxy)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically involves nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the importance of advanced organic chemistry techniques in producing complex pharmaceutical intermediates like this one.

From a regulatory perspective, 4-(3,4-Difluorophenoxy)piperidine hydrochloride must undergo rigorous testing to meet safety and efficacy standards before it can be approved for clinical use. This includes toxicity studies, pharmacokinetic assessments, and interaction analyses with other drugs. The regulatory pathway ensures that only compounds with demonstrated therapeutic benefits and minimal adverse effects reach patients.

The role of computational chemistry in the study of 4-(3,4-Difluorophenoxy)piperidine hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This approach not only accelerates drug discovery but also helps in optimizing lead compounds for better efficacy and reduced side effects. For instance, virtual screening can identify potential analogs of this compound that may enhance its pharmacological properties.

In conclusion, 4-(3,4-Difluorophenoxy)piperidine hydrochloride (CAS No. 1051919-38-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse therapeutic applications. Its potential in treating CNS disorders and cancer underscores its importance as a molecular scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly vital role in modern medicine.